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Compound of Interest

Compound Name: 2-Chloroadamantane
CAS No.: 7346-41-0
Cat. No.: B1585024
. J

An In-depth Technical Guide to the Physical Properties of 2-Chloroadamantane

Introduction: The Adamantane Scaffold and its
Chlorinated Derivative

Adamantane (CioHze) is a unique, tricyclic hydrocarbon renowned for its rigid, diamondoid cage
structure. This high degree of symmetry and thermodynamic stability imparts unusual physical
properties, such as an exceptionally high melting point for its molecular weight.[1][2] Its
derivatives are of significant interest to researchers in medicinal chemistry and materials
science, serving as versatile building blocks for novel pharmaceuticals and advanced polymers.
[3][4] The introduction of functional groups onto the adamantane core allows for the fine-tuning
of its lipophilicity, reactivity, and biological activity.[3]

2-Chloroadamantane (C10H1sCl) is a monosubstituted derivative where a chlorine atom
replaces a hydrogen at one of the secondary (bridge) carbon positions. This substitution breaks
the perfect symmetry of the parent molecule, leading to distinct changes in its physical
properties, which are critical for its handling, purification, and application in further chemical
synthesis.[1] This guide provides a detailed examination of the melting and boiling points of 2-
Chloroadamantane, complete with experimental protocols for their determination.

Core Physical Properties of 2-Chloroadamantane

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1585024?utm_src=pdf-interest
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12562002/
https://en.wikipedia.org/wiki/Adamantane
https://scispace.com/pdf/the-lipophilic-bullet-hits-the-targets-medicinal-chemistry-5f1wikoz3q.pdf
https://www.researchgate.net/publication/225642983_Adamantane_derivatives_Pharmacological_and_toxicological_properties_Review
https://scispace.com/pdf/the-lipophilic-bullet-hits-the-targets-medicinal-chemistry-5f1wikoz3q.pdf
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12562002/
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the key physical and chemical identifiers for 2-Chloroadamantane is presented
below. These values are fundamental for laboratory use, from reaction setup to safety
considerations.

Property Value Source(s)
CAS Number 7346-41-0 [5116117]
Molecular Formula C1oH1sCl [51[6]
Molecular Weight 170.68 g/mol [5][6]
Appearance White solid / crystalline powder  [8]

Melting Point 194-195 °C [7]

Boiling Point 241.2 £ 9.0 °C (at 760 Torr) [7]

Section 1: Melting Point Determination

The melting point is a critical indicator of a solid compound's purity. Pure crystalline solids
typically exhibit a sharp melting point, melting completely over a narrow temperature range of
0.5-1.0°C.[9] The presence of impurities disrupts the crystal lattice, generally causing a
depression in the melting point and a broadening of the melting range.[9][10]

Reported Melting Point Values

Multiple sources have reported the melting point of 2-Chloroadamantane. A comparison of
these values provides a reliable range for experimental verification.

Melting Point (°C) Source

194-195 ChemicalBook][7]

This narrow range suggests that the compound can be obtained in high purity.

Experimental Protocol: Capillary Melting Point
Determination

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.scbt.com/p/2-chloroadamantane-7346-41-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7390265.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.scbt.com/p/2-chloroadamantane-7346-41-0
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroadamantane
https://www.scbt.com/p/2-chloroadamantane-7346-41-0
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA15169~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2018:31:08~~1-Chloroadamantane~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7390265.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7390265.htm
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1706568456.pdf
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7390265.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The determination of a melting point is a standard procedure for the characterization and purity
assessment of a solid organic compound. The following protocol outlines the use of a Mel-
Temp apparatus or a similar capillary-based system.[11]

Methodology Rationale: This method relies on the slow, controlled heating of a small, packed
sample within a capillary tube. Slow heating is paramount near the expected melting point to
allow for thermal equilibrium between the sample, the heating block, and the thermometer,
ensuring an accurate reading.[12] A small sample size (1-2 mm) is used to ensure uniform heat
distribution throughout the crystalline powder.[11]

Step-by-Step Procedure:

o Sample Preparation: Place a small amount of dry 2-Chloroadamantane onto a clean, dry
surface like a watch glass.

o Capillary Loading: Gently press the open end of a capillary tube into the powder. A small
amount of the solid will be forced into the tube.[9]

o Sample Packing: Invert the tube and tap it gently on a hard surface to pack the solid into the
closed end. Repeat until a packed column of 1-2 mm in height is achieved.[9][11]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.

e Initial Heating: Heat the apparatus rapidly to a temperature approximately 15-20°C below the
expected melting point (e.g., to ~175°C for 2-Chloroadamantane).

o Fine Heating: Decrease the heating rate to 1-2°C per minute. This slow rate is crucial for an
accurate determination.[12]

e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature (T1) at which the first drop of liquid appears.[10] Continue heating slowly and
record the temperature (T2) at which the last crystal melts and the entire sample is a clear
liquid.[10]

e Reporting: The melting point is reported as the range from T to Ta.
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Section 2: Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[13][14] It is another fundamental physical property used for
identification and purity assessment. For high-melting-point solids like 2-Chloroadamantane,
determining the boiling point requires heating the substance well above its melting
temperature.

Reported Boiling Point Values

The boiling point of 2-Chloroadamantane has been reported as follows:

Boiling Point (°C) Pressure (Torr) Source

241.2+£9.0 760 ChemicalBook][7]

It is important to note that the boiling point is pressure-dependent; a decrease in atmospheric
pressure will lower the boiling point.[14]

Experimental Protocol: Thiele Tube Method

For small sample quantities, the Thiele tube method provides an efficient means of determining
a boiling point.

Methodology Rationale: This technique identifies the boiling point by observing the temperature
at which the liquid's vapor pressure equals the atmospheric pressure. As the sample is heated,
the air trapped in the inverted capillary expands and exits.[14] When the liquid's boiling point is
reached, its vapor fills the capillary. Upon cooling, the vapor pressure drops. The moment the
external atmospheric pressure overcomes the internal vapor pressure, the liquid is forced back
into the capillary. This temperature corresponds to the boiling point.[15]

Step-by-Step Procedure:

o Sample Preparation: Fill a small test tube (e.g., a fusion tube) to a depth of about 2-3 cm
with molten 2-Chloroadamantane.
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o Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.
Place this capillary tube, open-end down, into the liquid in the test tube.[13]

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The
bottom of the test tube should be level with the thermometer bulb.[15]

e Heating: Clamp the assembly in a Thiele tube filled with a high-boiling heat-transfer fluid
(e.g., mineral oil or silicone oil) so that the heat-transfer fluid level is above the liquid sample
but below the top of the test tube.

o Observation (Heating Phase): Gently heat the side arm of the Thiele tube with a Bunsen
burner.[15] As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary. Continue heating until a rapid and continuous stream of bubbles is
observed.[15]

¢ Observation (Cooling Phase): Remove the heat source and allow the apparatus to cool
slowly.

e Recording: The boiling point is the temperature at which the stream of bubbles stops and the
liquid just begins to enter the capillary tube.[15] Record this temperature.

Visualization of Experimental Workflows

The following diagram illustrates the generalized workflow for the determination of the melting
and boiling points of a solid organic compound like 2-Chloroadamantane.
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Workflow for Physical Property Determination

Melting Point Determination Boiling Point Determination
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'
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Caption: Generalized experimental workflows for determining the melting and boiling points.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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